Cas no 1116096-84-4 (3-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

• Product Name: 3-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• CAS No: 1116096-84-4
• MF: C₁₄H₁₈BNO₃
• MW: 259.108623981476
• MDL: MFCD22494884
• CID: 4572174
• PubChem ID: 58553294
• Update Time: 2024-11-05

3-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• CS-0369220
• 3-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• 1116096-84-4
• F83806
• EN300-822223
• SCHEMBL12389605
• Z2050009683
• DB-136763

• MDL： MFCD22494884
• Inchi： 1S/C14H18BNO3/c1-13(2)14(3,4)19-15(18-13)12-10(9-16)7-6-8-11(12)17-5/h6-8H,1-5H3
• InChI Key： RLKFZFTXEPPYIA-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(OC)=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 259.1379736g/mol
• Monoisotopic Mass: 259.1379736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles